Cas no 2229309-32-2 (4-amino-1-(2-methylpyridin-4-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(2-methylpyridin-4-yl)cyclohexane-1-carboxylic acid
• CAS No: 2229309-32-2
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 5832437
• PubChem ID: 165611289
• Update Time: 2025-06-08

4-amino-1-(2-methylpyridin-4-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2-methylpyridin-4-yl)cyclohexane-1-carboxylic acid
• 2229309-32-2
• EN300-1735355

• Inchi： 1S/C13H18N2O2/c1-9-8-10(4-7-15-9)13(12(16)17)5-2-11(14)3-6-13/h4,7-8,11H,2-3,5-6,14H2,1H3,(H,16,17)
• InChI Key： OEXPOYODVLSYBR-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CN=C(C)C=2)CCC(CC1)N)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 76.2Ų

Additional information on 4-amino-1-(2-methylpyridin-4-yl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 4-amino-1-(2-methylpyridin-4-yl)cyclohexane-1-carboxylic acid (CAS No. 2229309-32-2)

The compound 4-amino-1-(2-methylpyridin-4-yl)cyclohexane-1-carboxylic acid (CAS No. 2229309-32-2) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclohexane ring substituted with an amino group and a 2-methylpyridin-4-yl moiety, makes it a valuable intermediate in drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting neurological disorders and inflammatory pathways, aligning with current trends in precision medicine.

In recent years, the demand for custom synthesis and high-purity intermediates like 4-amino-1-(2-methylpyridin-4-yl)cyclohexane-1-carboxylic acid has surged, driven by advancements in AI-driven drug design and high-throughput screening. This compound’s carboxylic acid functionality and amino group offer versatile reactivity, enabling its use in peptide coupling and small-molecule optimization. Its pyridine ring further enhances its binding affinity to biological targets, a feature highly sought after in kinase inhibitor development.

The synthesis of CAS No. 2229309-32-2 involves multi-step organic transformations, often starting from cyclohexane derivatives and pyridine precursors. Optimizing its yield and purity is critical for applications in medicinal chemistry, where even minor impurities can affect drug efficacy and safety profiles. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with pharmaceutical standards.

From an SEO perspective, terms like "4-amino-1-(2-methylpyridin-4-yl)cyclohexane-1-carboxylic acid supplier" and "CAS 2229309-32-2 applications" are frequently searched, reflecting the growing interest in this niche chemical. Researchers also explore its potential in cancer therapeutics and neurodegenerative disease models, topics that dominate academic and industrial discussions. Its compatibility with green chemistry principles further enhances its appeal, as sustainability becomes a key focus in chemical manufacturing.

In summary, 4-amino-1-(2-methylpyridin-4-yl)cyclohexane-1-carboxylic acid represents a promising scaffold for drug development, with its structural features enabling diverse pharmacological applications. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing unmet medical needs, particularly in targeted therapy and personalized medicine.